Cas no 1264041-70-4 (1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1264041-70-4
• MF: C₁₆H₁₃FN₂O₂
• MW: 284.285027265549
• CID: 4692261
• Update Time: 2025-06-30

1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C16H13FN2O2/c17-12-8-4-5-9-14(12)19-15(10-13(18-19)16(20)21)11-6-2-1-3-7-11/h1-9,15H,10H2,(H,20,21)
• InChI Key： NQUNIJYKPOKBIO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C2C=CC=CC=2)CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Topological Polar Surface Area: 52.9

Additional information on 1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

1-(2-Fluorophenyl)-5-Phenyl-4,5-Dihydro-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1264041-70-4): A Comprehensive Overview

1-(2-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264041-70-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring fused with a fluorinated phenyl group and a phenyl substituent. The presence of the fluorine atom and the phenyl groups imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The carboxylic acid functional group further adds to its potential as a bioactive molecule, as it can participate in hydrogen bonding and other non-covalent interactions.

Synthesis of 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization. One common approach is the condensation of a hydrazine derivative with an appropriate acylating agent followed by cyclization to form the pyrazole ring. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often employing green chemistry principles to minimize environmental impact.

In terms of biological activities, 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has shown promising results in various preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its potential as an analgesic agent, with significant pain-relieving properties in animal models.

Recent research has also explored the anti-cancer properties of 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating various signaling pathways, including those involving p53 and Bcl-2 family proteins. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

Beyond its direct biological activities, 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has also been investigated as a lead compound for drug discovery efforts. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological profile. For example, modifications at the carboxylic acid position or the phenyl rings can enhance its solubility, stability, and bioavailability. These derivatives are often evaluated for their improved therapeutic indices and reduced side effects.

In conclusion, 1-(2-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264041-70-4) is a versatile compound with a range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.